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Compound of Interest

Compound Name: 2,6-Dimethoxyaniline

Cat. No.: B1294893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dimethoxyaniline, with the Chemical Abstracts Service (CAS) registry number 2734-70-5,

is an aromatic organic compound belonging to the aniline family.[1][2] Its structure is

characterized by a benzene ring substituted with an amino group (-NH₂) and two methoxy

groups (-OCH₃) at positions 2 and 6.[2] This substitution pattern imparts unique chemical

properties that make it a valuable intermediate in various fields of chemical synthesis. This

technical guide provides a comprehensive overview of the core properties, synthesis, and

safety considerations for 2,6-dimethoxyaniline, tailored for professionals in research and drug

development.

Physicochemical Properties
2,6-Dimethoxyaniline is typically a solid at room temperature, with its appearance described

as a white to off-white or pale cream to brown crystalline powder.[3][4] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,6-Dimethoxyaniline
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Property Value Reference(s)

CAS Number 2734-70-5 [3][5][6]

Molecular Formula C₈H₁₁NO₂ [6][7]

Molecular Weight 153.18 g/mol [5][6]

Appearance
White to off-white/pale cream

to brown crystalline powder
[3][4]

Melting Point 71-78 °C [3]

Boiling Point 254 °C at 760 mmHg [8][9]

Density ~1.1 g/cm³ [8][9]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and ether.[2]

[2][7]

Flash Point 116 °C

pKa 4.48 ± 0.10 (Predicted)

InChI Key
HQBJSEKQNRSDAZ-

UHFFFAOYSA-N
[4]

SMILES COc1cccc(c1N)OC [2]

Spectroscopic Data
Detailed spectroscopic data for 2,6-dimethoxyaniline is not widely available in the public

domain. However, some partial data has been reported.

¹H NMR: A publication reports the following chemical shifts for the synthesized product: δ

6.45 (t, aromatic H), 3.85 (s, OCH₃).[1]

¹³C NMR, IR, and Mass Spectrometry: While commercial suppliers may hold this data, it is

not readily accessible. Researchers requiring detailed spectroscopic analysis are advised to

acquire the data independently or contact suppliers who may provide it upon request.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ganapalifescience.com/product-list/2734-70-5/
https://www.scbt.com/p/2-6-dimethoxyaniline-2734-70-5
https://www.biosynth.com/p/FD15312/2734-70-5-26-dimethoxyaniline
https://www.biosynth.com/p/FD15312/2734-70-5-26-dimethoxyaniline
https://www.fishersci.ca/shop/products/2-6-dimethoxyaniline-97-thermo-scientific/p-7029650
https://www.scbt.com/p/2-6-dimethoxyaniline-2734-70-5
https://www.biosynth.com/p/FD15312/2734-70-5-26-dimethoxyaniline
https://ganapalifescience.com/product-list/2734-70-5/
https://www.thermofisher.com/order/catalog/product/H27139.06
https://ganapalifescience.com/product-list/2734-70-5/
https://www.innospk.com/en/?news/grok-exploring-26-dimethoxyaniline-properties-applications-and-manufacturing
https://www.chemsrc.com/en/cas/2734-70-5_415722.html
https://www.innospk.com/en/?news/grok-exploring-26-dimethoxyaniline-properties-applications-and-manufacturing
https://www.chemsrc.com/en/cas/2734-70-5_415722.html
https://cymitquimica.com/cas/2734-70-5/
https://cymitquimica.com/cas/2734-70-5/
https://www.fishersci.ca/shop/products/2-6-dimethoxyaniline-97-thermo-scientific/p-7029650
https://www.thermofisher.com/order/catalog/product/H27139.06
https://cymitquimica.com/cas/2734-70-5/
https://www.benchchem.com/product/b1294893?utm_src=pdf-body
https://www.benchchem.com/product/b1294893
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocols
2,6-Dimethoxyaniline is primarily synthesized through the reduction of 2,6-

dimethoxynitrobenzene. Two detailed experimental protocols are provided below.

Catalytic Hydrogenation of 2,6-Dimethoxynitrobenzene
This method is an improvement over older techniques that used reactive metals and acids,

offering higher product purity and being more environmentally friendly.

Experimental Protocol:

Reactor Setup: To a 150 mL high-pressure reactor, add 10 g (55 mmol) of 2,6-

dimethoxynitrobenzene, 30 mL of anhydrous ethanol, and 0.2 g of a Palladium on carbon

(Pd/C) catalyst.

Hydrogenation: Fill the reactor with high-purity hydrogen gas to a pressure of 1.0 MPa.

Reaction: The reaction is carried out at room temperature with stirring. The reaction is

considered complete when the hydrogen pressure no longer decreases.

Work-up: Upon completion, the reaction mixture is filtered through diatomaceous earth to

remove the Pd/C catalyst.

Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to

yield a white solid.

Yield: This protocol has been reported to produce a yield of approximately 80%.
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Reactor Setup

Reaction Work-up & Isolation

2,6-Dimethoxynitrobenzene

Introduce H₂ (1.0 MPa)Anhydrous Ethanol

Pd/C Catalyst

Stir at Room Temp. Filter through
Diatomaceous Earth Rotary Evaporation Final Product:

2,6-Dimethoxyaniline

Click to download full resolution via product page

Caption: Catalytic Hydrogenation Workflow

Synthesis via Hofmann Rearrangement
An alternative laboratory-scale synthesis involves the Hofmann rearrangement of N-hydroxy-

2,6-dimethoxybenzamide.

Experimental Protocol:

Reactant Mixture: In a suitable reaction vessel, mix 0.237 g (1.2 mmol) of N-hydroxy-2,6-

dimethoxybenzamide with 0.166 g (1.2 mmol) of potassium carbonate (K₂CO₃) and 0.5 mL of

dimethyl sulfoxide (DMSO).

Addition of Acetic Anhydride: Add 1.1 mL (0.012 mmol) of acetic anhydride to the mixture.

Heating: Heat the reaction system to 50°C and stir for 10 minutes.

Quenching: Cool the reaction mixture to 0°C and treat with approximately 2 mL of 2M

hydrochloric acid (HCl) until the mixture becomes a clear solution.

Neutralization: Neutralize the solution by adding approximately 2 mL of 2M sodium hydroxide

(NaOH).
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Extraction: Extract the product with diethyl ether (Et₂O) (3 x 15 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the residue by silica gel column chromatography using a 1:1 mixture of

hexane and ether as the eluent to afford 2,6-dimethoxyaniline as a white crystalline solid.

Yield: This method has been reported to yield approximately 93% of the final product.

Initial Reaction

Work-up Purification

N-hydroxy-2,6-dimethoxybenzamide

Heat to 50°CK₂CO₃ in DMSO

Acetic Anhydride

Cool to 0°C Add 2M HCl Add 2M NaOH Extract with Et₂O Dry over Na₂SO₄ Concentrate Silica Gel Chromatography Final Product:
2,6-Dimethoxyaniline

Click to download full resolution via product page

Caption: Hofmann Rearrangement Workflow

Applications in Research and Development
2,6-Dimethoxyaniline serves as a key building block in the synthesis of more complex

molecules. Its primary applications are in the following areas:

Pharmaceutical Synthesis: It is used as a precursor for the synthesis of various

pharmaceutical compounds.

Dye and Pigment Industry: The amino group can be diazotized and coupled to form azo

dyes.
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Materials Science: It can be used in the development of polymers and other materials with

specific electronic or optical properties.

Safety and Handling
2,6-Dimethoxyaniline is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 2: Hazard Identification and Safety Precautions

Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash skin thoroughly after handling.

H315: Causes skin irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.

In case of contact, follow the first-aid measures outlined in the safety data sheet (SDS).

Storage:
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Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from strong oxidizing agents.

Conclusion
2,6-Dimethoxyaniline is a versatile chemical intermediate with significant applications in

organic synthesis, particularly in the pharmaceutical and dye industries. This guide has

provided a detailed overview of its core properties, synthesis protocols, and essential safety

information to aid researchers and drug development professionals in its effective and safe

utilization. While comprehensive spectroscopic data is not readily available in the public

domain, the information provided herein should serve as a valuable resource for laboratory

work and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2,6-Dimethoxyaniline (CAS: 2734-70-
5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294893#2-6-dimethoxyaniline-cas-number-2734-70-
5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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